N-(3-acetylphenyl)-2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}acetamide

• Molecular Formula: C23H20Cl2N2O4S
• Molecular Weight: 491.4 g/mol
• IUPAC Name: N-(3-acetylphenyl)-2-[(4-chlorophenyl)methyl-(4-chlorophenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C23H20Cl2N2O4S/c1-16(28)18-3-2-4-21(13-18)26-23(29)15-27(14-17-5-7-19(24)8-6-17)32(30,31)22-11-9-20(25)10-12-22/h2-13H,14-15H2,1H3,(H,26,29)
• InChI Key: LAKXDAIZHJDQOL-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN(CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

N-(3-acetylphenyl)-2-{(4-chlorobenzyl)[(4-chlorophenyl)sulfonyl]amino}acetamide, commonly known as ACPCA, is a chemical compound that has been widely studied for its potential applications in scientific research. ACPCA belongs to the class of sulfonamide compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

ACPCA exerts its pharmacological effects by selectively inhibiting the activity of mGluR1. This receptor is a member of the metabotropic glutamate receptor family, which is involved in the modulation of synaptic transmission and plasticity in the central nervous system. By inhibiting the activity of mGluR1, ACPCA has been shown to modulate synaptic plasticity and improve cognitive function in animal models of neurological disorders.
Biochemical and Physiological Effects:
ACPCA has been shown to exhibit a range of biochemical and physiological effects. In addition to its selective inhibition of mGluR1, ACPCA has been shown to modulate the activity of other neurotransmitter systems such as dopamine and serotonin. This has led to the investigation of ACPCA as a potential treatment for a range of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACPCA in lab experiments is its selectivity for mGluR1. This allows researchers to selectively modulate the activity of this receptor without affecting other neurotransmitter systems. However, one of the limitations of using ACPCA is its relatively low potency compared to other mGluR1 antagonists. This can limit its effectiveness in certain experimental paradigms.

Future Directions

There are several future directions for research on ACPCA. One area of research is the development of more potent and selective mGluR1 antagonists based on the structure of ACPCA. Another area of research is the investigation of the therapeutic potential of ACPCA in animal models of neurological and psychiatric disorders. Finally, the role of mGluR1 in synaptic plasticity and learning and memory is an area of ongoing research that could benefit from the use of ACPCA as a tool.

Synthesis Methods

The synthesis of ACPCA involves a series of chemical reactions starting from the reaction of 4-chlorobenzylamine with 4-chlorobenzenesulfonyl chloride to form the intermediate compound 4-chlorobenzylsulfonamide. This intermediate compound is then reacted with N-(3-acetylphenyl)glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form ACPCA. The overall reaction scheme is shown below:

Scientific Research Applications

ACPCA has been widely studied for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where ACPCA has been shown to selectively inhibit the activity of a subtype of glutamate receptor known as mGluR1. This has led to the development of ACPCA as a tool for studying the role of mGluR1 in various physiological and pathological processes.